3-[(2-furylmethyl)amino]-1-(4-methoxyphenyl)pyrazin-2(1H)-one

• IUPAC Name: 3-(furan-2-ylmethylamino)-1-(4-methoxyphenyl)pyrazin-2-one
• InChI: InChI=1S/C16H15N3O3/c1-21-13-6-4-12(5-7-13)19-9-8-17-15(16(19)20)18-11-14-3-2-10-22-14/h2-10H,11H2,1H3,(H,17,18)
• InChI Key: XXXDQBRMHVECOT-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)N2C=CN=C(C2=O)NCC3=CC=CO3
• Molecular Formula: C16H15N3O3
• Molecular Weight: 297.31 g/mol

Description

3-[(2-furylmethyl)amino]-1-(4-methoxyphenyl)pyrazin-2(1H)-one, also known as FMMP, is a pyrazinone derivative that has gained significant attention in the scientific community due to its potential therapeutic applications. FMMP is a small molecule that has been synthesized using various methods, and its mechanism of action and physiological effects have been studied extensively.

Mechanism Of Action

The mechanism of action of 3-[(2-furylmethyl)amino]-1-(4-methoxyphenyl)pyrazin-2(1H)-one is not fully understood, but it is believed to involve the inhibition of DNA topoisomerase II, an enzyme that is essential for DNA replication and cell division. 3-[(2-furylmethyl)amino]-1-(4-methoxyphenyl)pyrazin-2(1H)-one has also been shown to induce apoptosis, or programmed cell death, in cancer cells.
Biochemical and Physiological Effects:
3-[(2-furylmethyl)amino]-1-(4-methoxyphenyl)pyrazin-2(1H)-one has been shown to have various biochemical and physiological effects, including the inhibition of cell proliferation, induction of apoptosis, and modulation of the immune system. Additionally, 3-[(2-furylmethyl)amino]-1-(4-methoxyphenyl)pyrazin-2(1H)-one has been shown to reduce inflammation and oxidative stress.

Advantages And Limitations For Lab Experiments

3-[(2-furylmethyl)amino]-1-(4-methoxyphenyl)pyrazin-2(1H)-one has several advantages for lab experiments, including its small molecular size, which allows for easy synthesis and characterization. Additionally, 3-[(2-furylmethyl)amino]-1-(4-methoxyphenyl)pyrazin-2(1H)-one has been shown to have low toxicity in animal studies. However, the limitations of 3-[(2-furylmethyl)amino]-1-(4-methoxyphenyl)pyrazin-2(1H)-one include its low solubility in water, which can make it difficult to administer in vivo.

Future Directions

There are several future directions for research on 3-[(2-furylmethyl)amino]-1-(4-methoxyphenyl)pyrazin-2(1H)-one, including the development of more efficient synthesis methods, the evaluation of its potential as an anticancer agent in vivo, and the investigation of its effects on other physiological systems. Additionally, further studies are needed to elucidate the mechanism of action of 3-[(2-furylmethyl)amino]-1-(4-methoxyphenyl)pyrazin-2(1H)-one and to identify potential side effects.

Synthesis Methods

3-[(2-furylmethyl)amino]-1-(4-methoxyphenyl)pyrazin-2(1H)-one has been synthesized using various methods, including the reaction of 4-methoxyphenylhydrazine with 2-furylacetaldehyde, followed by cyclization with ethyl acetoacetate in the presence of acetic anhydride. Another method involves the reaction of 4-methoxyphenylhydrazine with 2-furylacetonitrile, followed by cyclization with acetic anhydride. The yield of 3-[(2-furylmethyl)amino]-1-(4-methoxyphenyl)pyrazin-2(1H)-one using these methods ranges from 40-60%.

Scientific Research Applications

3-[(2-furylmethyl)amino]-1-(4-methoxyphenyl)pyrazin-2(1H)-one has been studied for its potential therapeutic applications, including its use as an anticancer agent and as a modulator of the immune system. 3-[(2-furylmethyl)amino]-1-(4-methoxyphenyl)pyrazin-2(1H)-one has been shown to inhibit the growth of various cancer cell lines, including breast, lung, and colon cancer cells. Additionally, 3-[(2-furylmethyl)amino]-1-(4-methoxyphenyl)pyrazin-2(1H)-one has been shown to modulate the immune system by increasing the production of cytokines and enhancing the activity of natural killer cells.